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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanol

Cat. No.: B073714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 2,2-
dimethylcyclohexanol, with a focus on its boiling and melting points. This document is

intended to serve as a valuable resource for professionals in research, science, and drug

development who may be working with this compound.

Core Physical Properties
2,2-Dimethylcyclohexanol is a cyclic alcohol with the chemical formula C₈H₁₆O. Its physical

characteristics are crucial for its handling, purification, and application in various chemical

syntheses. The presence of two methyl groups on the second carbon of the cyclohexyl ring

influences its physical properties, including its melting and boiling points.

Data Presentation: Physical Properties of
Dimethylcyclohexanol Isomers
For comparative analysis, the following table summarizes the available physical property data

for 2,2-dimethylcyclohexanol and other dimethylcyclohexanol isomers.
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

2,2-

Dimethylcyclo

hexanol

1193-46-0 C₈H₁₆O 128.21 8[1]

Not

Experimentall

y Determined

2,2-

Dimethylcyclo

hexanol

(Predicted)

C₈H₁₆O 128.21 173.9 ± 3.0

cis-2,3-

Dimethylcyclo

hexanol

C₈H₁₆O 128.22 181

trans-2,3-

Dimethylcyclo

hexanol

C₈H₁₆O 128.22 181

2,6-

Dimethylcyclo

hexanol

(mixture)

5337-72-4 C₈H₁₆O 128.21 32-33 176

Experimental Protocols for Physical Property
Determination
Accurate determination of melting and boiling points is fundamental for the characterization and

purity assessment of chemical compounds. The following sections detail the standard

experimental methodologies for these measurements.

Determination of Melting Point
The melting point of a solid is the temperature at which it transitions to a liquid. For a pure

crystalline solid, this transition occurs over a narrow temperature range.

Method 1: Capillary Tube Method using a Melting Point Apparatus (e.g., Mel-Temp or DigiMelt)
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Sample Preparation: A small amount of the crystalline 2,2-dimethylcyclohexanol is finely

ground into a powder.

Capillary Loading: The open end of a capillary tube is pressed into the powdered sample,

and the tube is tapped gently to pack the solid into the sealed end. The sample height should

be approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:

For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an

approximate melting range.

For a more precise measurement, the apparatus is heated to a temperature about 20 °C

below the expected melting point, and then the heating rate is slowed to 1-2 °C/min as the

melting point is approached.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the last crystal melts is

recorded as the end of the range.

Method 2: Thiele Tube Method

Sample Preparation and Setup: A capillary tube is loaded as described above and attached

to a thermometer with a rubber band or wire.

Apparatus Assembly: The thermometer and attached capillary are immersed in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil or silicone oil), ensuring the sample is

level with the thermometer bulb.

Heating: The side arm of the Thiele tube is gently heated with a Bunsen burner or

microburner. The design of the tube facilitates convection currents that ensure uniform

heating of the oil bath.
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Observation and Data Recording: The sample is observed through the oil bath, and the

melting range is recorded as described in the previous method.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method 1: Distillation Method

Apparatus Setup: A simple distillation apparatus is assembled, consisting of a distilling flask,

a condenser, a receiving flask, and a thermometer. The thermometer bulb should be

positioned just below the side arm of the distilling flask to accurately measure the

temperature of the vapor.

Sample and Heating: The liquid sample (2,2-dimethylcyclohexanol) and a few boiling chips

are placed in the distilling flask. The flask is then heated gently.

Observation and Data Recording: As the liquid boils, the vapor rises, condenses in the

condenser, and is collected in the receiving flask. The temperature is recorded when it

becomes constant, which indicates the boiling point of the liquid.

Method 2: Capillary Method (Siwoloboff Method)

Sample Preparation: A small amount of the liquid is placed in a small test tube or a Durham

tube.

Capillary Insertion: A melting point capillary tube is sealed at one end and placed, open end

down, into the liquid.

Apparatus Assembly: The test tube is attached to a thermometer and heated in a Thiele tube

or other heating bath.

Heating and Observation: The bath is heated until a rapid and continuous stream of bubbles

emerges from the open end of the capillary tube.

Cooling and Data Recording: The heat source is removed, and the bath is allowed to cool

slowly. The temperature at which the bubbling stops and the liquid just begins to enter the
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capillary tube is recorded as the boiling point.

Logical Workflow Visualization
In the context of organic chemistry, the reactions of a compound provide a logical workflow that

can be visualized. The acid-catalyzed dehydration of 2,2-dimethylcyclohexanol is a

characteristic reaction that proceeds through a carbocation intermediate, which can then

undergo rearrangement.
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Click to download full resolution via product page

Caption: Acid-catalyzed dehydration of 2,2-dimethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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